6-imino-7-[2-(4-methoxyphenyl)ethyl]-N-[(4-methoxyphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
CAS No.:
Cat. No.: VC16364742
Molecular Formula: C29H27N5O4
Molecular Weight: 509.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C29H27N5O4 |
|---|---|
| Molecular Weight | 509.6 g/mol |
| IUPAC Name | 6-imino-7-[2-(4-methoxyphenyl)ethyl]-N-[(4-methoxyphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
| Standard InChI | InChI=1S/C29H27N5O4/c1-37-21-10-6-19(7-11-21)14-16-34-26(30)23(28(35)31-18-20-8-12-22(38-2)13-9-20)17-24-27(34)32-25-5-3-4-15-33(25)29(24)36/h3-13,15,17,30H,14,16,18H2,1-2H3,(H,31,35) |
| Standard InChI Key | RDRRWXBETKJJTJ-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=C(C=C1)CCN2C3=C(C=C(C2=N)C(=O)NCC4=CC=C(C=C4)OC)C(=O)N5C=CC=CC5=N3 |
Introduction
The compound 6-imino-7-[2-(4-methoxyphenyl)ethyl]-N-[(4-methoxyphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule belonging to the class of triazatricyclo compounds. It features a unique tricyclic structure with three nitrogen atoms, which contributes to its potential pharmacological properties and biological activities. This compound is primarily sourced from specialized chemical suppliers and is used in scientific research.
Comparison with Similar Compounds
Several compounds share structural similarities with 6-imino-7-[2-(4-methoxyphenyl)ethyl]-N-[(4-methoxyphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide. These include other triazatricyclo compounds with variations in substituents and functional groups, which can affect their biological activity and chemical reactivity.
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| Ethyl 6-imino-11-methyl-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca | C20H24N4O3 | Contains oxolan group enhancing solubility |
| Ethyl 11-methyl-6-(4-nitrobenzoyl)imino | C17H18N4O3 | Features nitro group for different reactivity |
| 6-imino-N-(2-(4-methoxyphenyl)ethyl)-7-[(4-methylphenyl)methyl] | C27H24N4O3 | Larger phenyl substituent affecting biological activity |
Research Findings and Future Directions
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